Cas no 55750-51-1 (1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester)

1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester structure
55750-51-1 structure
Product Name:1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester
CAS No:55750-51-1
MF:C12H9NO4
MW:231.204163312912
CID:377844
PubChem ID:3016993
Update Time:2025-04-19

1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester
    • benzyl 2,5-dihydro-2,5-dioxo-1H-pyrrole-1-carboxylate
    • benzyl 2,5-dioxopyrrole-1-carboxylate
    • benzyl 2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate
    • 1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester
    • Phenylmethyl 2,5-dihydro-2,5-dioxo-1H-pyrrole-1-carboxylate
    • 55750-51-1
    • NS00033386
    • DTXSID30204312
    • X6X7UE45H5
    • EINECS 259-793-9
    • SCHEMBL19984711
    • AMY497
    • Inchi: 1S/C12H9NO4/c14-10-6-7-11(15)13(10)12(16)17-8-9-4-2-1-3-5-9/h1-7H,8H2
    • InChI Key: FACGDKXRLCOWHU-UHFFFAOYSA-N
    • SMILES: O(C(N1C(C=CC1=O)=O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.05317
  • Monoisotopic Mass: 231.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • Density: 1.406
  • Boiling Point: 372.7°Cat760mmHg
  • Flash Point: 179.2°C
  • Refractive Index: 1.614
  • PSA: 63.68
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